3-[3-(benzoylamino)phenyl]acrylic acid

• IUPAC Name: (E)-3-(3-benzamidophenyl)prop-2-enoic acid
• InChI: InChI=1S/C16H13NO3/c18-15(19)10-9-12-5-4-8-14(11-12)17-16(20)13-6-2-1-3-7-13/h1-11H,(H,17,20)(H,18,19)/b10-9+
• InChI Key: JFXQFZAMJHVJLJ-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C=CC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)/C=C/C(=O)O
• Molecular Formula: C16H13NO3
• DSSTOX Substance ID: DTXSID401329681
• Molecular Weight: 267.28 g/mol
• Solubility: 34 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 116557-36-9

Description

3-[3-(benzoylamino)phenyl]acrylic acid, commonly known as BAPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. This compound belongs to the class of acrylic acids and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

BAPA has been extensively studied for its potential applications in biochemical research. It is known to inhibit the activity of various enzymes such as serine proteases, trypsin, and chymotrypsin. BAPA has also been used as a substrate for the assay of protease activity. Moreover, BAPA has been used as a fluorescent probe for the detection of protease activity in biological samples.

Mechanism of Action

BAPA inhibits the activity of enzymes by forming a covalent bond with the active site of the enzyme. The benzoyl group of BAPA reacts with the serine residue of the enzyme, leading to the formation of a stable covalent bond. This covalent bond blocks the active site of the enzyme, thereby inhibiting its activity.
Biochemical and Physiological Effects
BAPA has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inhibiting the activity of proteases involved in tumor invasion and metastasis. BAPA has also been shown to exhibit anti-inflammatory properties by inhibiting the activity of inflammatory enzymes such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

BAPA has several advantages for lab experiments. It is easy to synthesize and purify, and its purity can be confirmed using various analytical techniques. BAPA is also stable under various experimental conditions, making it suitable for use in a wide range of experiments. However, BAPA has some limitations as well. It is known to exhibit non-specific binding to proteins, which can lead to false-positive results. Moreover, BAPA is not suitable for use in experiments that involve acidic conditions, as it can undergo hydrolysis under such conditions.

Future Directions

There are several future directions for the research on BAPA. One potential direction is the development of BAPA-based fluorescent probes for the detection of protease activity in vivo. Another potential direction is the use of BAPA as a tool for the identification of novel protease inhibitors. Moreover, the development of BAPA-based inhibitors for specific enzymes involved in disease pathogenesis could be a promising avenue for future research.
Conclusion
In conclusion, BAPA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. BAPA has several advantages for lab experiments, but it also has some limitations. Future research on BAPA could lead to the development of novel tools and therapies for various diseases.

Synthesis Methods

The synthesis of BAPA involves the reaction between benzoyl chloride and 3-aminophenylacrylic acid. The reaction takes place in the presence of a base such as sodium hydroxide or potassium hydroxide. The product obtained is purified using various techniques such as recrystallization and column chromatography. The purity of the product is confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.